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Compound of Interest

Compound Name: 2-Hydrazinyl-6-methoxypyrazine

CAS No.: 954227-93-1

Cat. No.: B1320688

Get Quote

Abstract & Value Proposition
2-Hydrazinyl-6-methoxypyrazine is a privileged heterocyclic intermediate, serving as a critical

scaffold in the synthesis of fused pyrazine derivatives. Its structural utility lies in the hydrazine

moiety, which acts as a versatile binucleophile for constructing [1,2,4]triazolo[4,3-a]pyrazines—

a pharmacophore frequently observed in kinase inhibitors (e.g., c-Met, PIM) and adenosine

receptor antagonists.

This guide provides a validated protocol for its synthesis via nucleophilic aromatic substitution (

), detailed characterization data, and a downstream application workflow for cyclization.
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Property Specification

Chemical Name 2-Hydrazinyl-6-methoxypyrazine

Structure
Pyrazine ring substituted at C2 (Hydrazine) and

C6 (Methoxy)

Precursor CAS 33332-28-4 (2-Chloro-6-methoxypyrazine)

Molecular Formula

Molecular Weight 140.14 g/mol

Physical State Off-white to pale yellow crystalline solid

Solubility
Soluble in DMSO, MeOH; Sparingly soluble in

DCM, Water

Stability
Hygroscopic; susceptible to oxidation (store

under inert gas)

Module 1: Synthesis Strategy (The "Make")
Retrosynthetic Logic
The most efficient route utilizes the electron-deficient nature of the pyrazine ring. The methoxy

group at C6 provides a directing effect, but the chlorine at C2 is the superior leaving group for

.

Substrate: 2-Chloro-6-methoxypyrazine.

Reagent: Hydrazine monohydrate (

).

Critical Control Point:Stoichiometry. A large excess of hydrazine (3–5 equivalents) is strictly

required to prevent the formation of the "dimer" impurity (1,2-bis(6-methoxypyrazin-2-

yl)hydrazine), where one hydrazine molecule reacts with two chloropyrazine rings.
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Scale: 10 mmol input

Setup: Equip a 50 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

Flush with nitrogen.[1][2]

Dissolution: Dissolve 2-chloro-6-methoxypyrazine (1.45 g, 10.0 mmol) in Ethanol (EtOH) (15

mL).

Note: 1,4-Dioxane can be used if higher temperatures are required, but EtOH is preferred

for green chemistry compliance.

Addition: Add Hydrazine monohydrate (2.50 g, ~2.4 mL, 50.0 mmol, 5.0 equiv) dropwise at

room temperature.

Safety: Hydrazine is toxic and a potential carcinogen. Use double gloves and work in a

fume hood.

Reaction: Heat the mixture to Reflux (80°C) for 4–6 hours.

Monitoring: Check TLC (System: 5% MeOH in DCM). Starting material (

) should disappear; Product (

) will appear as a polar spot.

Workup (Precipitation Method):

Cool the reaction mixture to room temperature, then to 0°C in an ice bath.

The product often crystallizes directly from the ethanolic solution.

If solid forms: Filter the solid, wash with cold ethanol (2 x 5 mL) and diethyl ether (2 x 10

mL).

If no solid forms: Concentrate the solvent to ~20% volume under reduced pressure, then

add cold water (5 mL) to induce precipitation. Filter and dry.

Yield: Expected yield is 75–85% (1.05 – 1.19 g).
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Synthesis Workflow Diagram
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Final Product:
2-Hydrazinyl-6-methoxypyrazine

Click to download full resolution via product page

Caption: Figure 1. Step-by-step workflow for the synthesis of 2-Hydrazinyl-6-
methoxypyrazine via SnAr.

Module 2: Downstream Applications (The "Use")
Cyclization to Triazolopyrazines
The primary utility of this intermediate is the formation of the [1,2,4]triazolo[4,3-a]pyrazine

scaffold. This fused ring system is isosteric with purines and quinazolines, making it a valuable

template for ATP-competitive kinase inhibitors.

Application Protocol: Orthoester Cyclization
Reagents: Suspend 2-hydrazinyl-6-methoxypyrazine (1.0 equiv) in Triethyl orthoformate

(TEOF) (excess, acts as solvent and reagent).

Reaction: Reflux (146°C) for 3–12 hours.

Mechanism:[3] Formation of the intermediate hydrazone followed by intramolecular

nucleophilic attack of the ring nitrogen onto the hydrazone carbon.

Isolation: Cool to room temperature. The cyclized product usually precipitates. Filter and

wash with hexanes.

Pathway Diagram
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Caption: Figure 2. Divergent synthesis pathways from the hydrazinyl intermediate to fused

heterocyclic scaffolds.

Analytical Validation (Self-Validating System)
To ensure the protocol was successful, compare your product against these expected

analytical markers.

Expected NMR Profile ( -DMSO)
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Position
Shift (

, ppm)
Multiplicity Integral Assignment

NH 8.80 – 9.10 Broad Singlet 1H
Hydrazine

secondary amine

H-3 8.05 – 8.15 Singlet 1H

Pyrazine ring

proton (ortho to

hydrazine)

H-5 7.85 – 7.95 Singlet 1H

Pyrazine ring

proton (meta to

hydrazine)

4.20 – 4.50 Broad Singlet 2H

Hydrazine

primary amine

(Exchangeable)

3.85 – 3.95 Singlet 3H Methoxy group

Note: The protons on the pyrazine ring may appear as doublets with small coupling constants (

Hz) due to meta-coupling.

Troubleshooting
Impurity Alert: If you see two sets of pyrazine signals and no

peak, you likely formed the dimer. Corrective Action: Repeat synthesis with higher
equivalents of hydrazine (5 eq minimum) and slower addition rate.

Oxidation: If the solid turns dark brown rapidly, it is oxidizing. Store under Argon at -20°C.

Safety & Handling
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Hazard Description Mitigation

Hydrazine Monohydrate
Highly toxic, corrosive,

potential carcinogen.

Use in a fume hood. Quench

excess hydrazine with dilute

bleach (sodium hypochlorite)

carefully in an ice bath before

disposal.

Pyrazine Derivatives
Potential irritants; some are

volatile.

Avoid inhalation of dust. Wear

N95 or P100 respiratory

protection if handling solids

outside a hood.

Reaction Pressure
Nitrogen gas evolution during

decomposition.

Ensure the system is open to

an inert gas line (bubbler) to

prevent pressure buildup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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